1-(4-chlorobenzyl)-N-(3-fluoro-4-methylbenzyl)-6-oxo-3-piperidinecarboxamide

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-N-[(3-fluoro-4-methylphenyl)methyl]-6-oxopiperidine-3-carboxamide
• InChI: InChI=1S/C21H22ClFN2O2/c1-14-2-3-16(10-19(14)23)11-24-21(27)17-6-9-20(26)25(13-17)12-15-4-7-18(22)8-5-15/h2-5,7-8,10,17H,6,9,11-13H2,1H3,(H,24,27)
• InChI Key: LTXGXFVJIIHTMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNC(=O)C2CCC(=O)N(C2)CC3=CC=C(C=C3)Cl)F
• Molecular Formula: C21H22ClFN2O2
• Molecular Weight: 388.9 g/mol

Description

1-(4-chlorobenzyl)-N-(3-fluoro-4-methylbenzyl)-6-oxo-3-piperidinecarboxamide, also known as CFM-2, is a chemical compound that has been extensively researched for its potential applications in various fields such as neuroscience, pharmacology, and biomedicine. CFM-2 is a synthetic compound that belongs to the class of piperidinecarboxamide derivatives. It has been found to exhibit a range of biological activities, including analgesic, anti-inflammatory, and neuroprotective effects.

Mechanism of Action

The exact mechanism of action of 1-(4-chlorobenzyl)-N-(3-fluoro-4-methylbenzyl)-6-oxo-3-piperidinecarboxamide is not fully understood. However, it is believed that this compound exerts its biological effects by modulating the activity of various neurotransmitter systems, including the dopamine and opioid systems. This compound has also been found to inhibit the activity of certain enzymes that are involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects. In animal studies, this compound has been found to reduce pain and inflammation, improve motor function, and protect against neurodegeneration. This compound has also been found to modulate the activity of various neurotransmitter systems, including the dopamine and opioid systems.

Advantages and Limitations for Lab Experiments

1-(4-chlorobenzyl)-N-(3-fluoro-4-methylbenzyl)-6-oxo-3-piperidinecarboxamide has several advantages for use in laboratory experiments. It is a synthetic compound that can be easily synthesized in large quantities. This compound is also relatively stable and has a long shelf life, making it an ideal compound for use in long-term studies. However, this compound has some limitations for use in laboratory experiments. It is a highly potent compound and must be handled with care to avoid accidental exposure. This compound is also relatively expensive, which may limit its use in large-scale studies.

Future Directions

There are several potential future directions for research on 1-(4-chlorobenzyl)-N-(3-fluoro-4-methylbenzyl)-6-oxo-3-piperidinecarboxamide. One potential direction is to investigate the potential applications of this compound in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another potential direction is to investigate the potential applications of this compound in the treatment of chronic pain and inflammation. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for therapeutic intervention.

Synthesis Methods

The synthesis of 1-(4-chlorobenzyl)-N-(3-fluoro-4-methylbenzyl)-6-oxo-3-piperidinecarboxamide involves a multistep process that begins with the reaction of 4-chlorobenzylamine with 3-fluoro-4-methylbenzaldehyde to form the corresponding imine. The imine is then reduced with sodium borohydride to produce the corresponding amine, which is subsequently reacted with 6-oxo-piperidine-3-carboxylic acid to form this compound.

Scientific Research Applications

1-(4-chlorobenzyl)-N-(3-fluoro-4-methylbenzyl)-6-oxo-3-piperidinecarboxamide has been extensively studied for its potential applications in various fields of scientific research. In the field of neuroscience, this compound has been found to exhibit neuroprotective effects and to modulate the activity of various neurotransmitter systems, including the dopamine and opioid systems. This compound has also been studied for its potential applications in the treatment of chronic pain and inflammation.